Cas no 59177-69-4 (octahydro-1H-2,5-methanoinden-4-amine hydrochloride (1:1))
59177-69-4 structure
Product Name:octahydro-1H-2,5-methanoinden-4-amine hydrochloride (1:1)
CAS No:59177-69-4
MF:C10H18ClN
MW:187.709621906281
CID:1612572
PubChem ID:64397
Update Time:2025-04-21
octahydro-1H-2,5-methanoinden-4-amine hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- octahydro-1H-2,5-methanoinden-4-amine hydrochloride (1:1)
- Protoadamantane-4-amine hydrochloride
- 59177-69-4
- 2,5-Methanoindan-4-amine, hexahydro-, hydrochloride
- DTXSID10974607
- Octahydro-1H-2,5-methanoinden-4-amine--hydrogen chloride (1/1)
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- Inchi: 1S/C10H17N.ClH/c11-10-8-2-1-7-3-6(4-8)5-9(7)10;/h6-10H,1-5,11H2;1H
- InChI Key: PHUXJWUYGCDJJQ-UHFFFAOYSA-N
- SMILES: Cl.NC1C2CCC3CC(C2)CC31
Computed Properties
- Exact Mass: 187.11294
- Monoisotopic Mass: 187.1127773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
octahydro-1H-2,5-methanoinden-4-amine hydrochloride (1:1) Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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